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Compound of Interest

Compound Name: Omeprazole-d3

Cat. No.: B1419328

This guide provides comprehensive safety protocols and logistical procedures for the handling
and disposal of Omeprazole-d3 in a laboratory setting. Adherence to these guidelines is critical
to ensure the safety of laboratory personnel and to maintain the integrity of research activities.
Omeprazole-d3 is an isotope-labeled active pharmaceutical ingredient (API) that requires
careful handling due to its potential health hazards.

Hazard Identification and Risk Assessment

Omeprazole-d3 is classified as a hazardous substance. The primary routes of exposure are
inhalation, skin contact, and ingestion.[1] It is crucial to conduct a thorough risk assessment
before commencing any work with this compound.

Summary of Hazards:
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Hazard Statement

GHS Classification

Source

Harmful if swallowed, in

contact with skin or if inhaled.

Acute Toxicity, Oral (Category
4), Dermal (Category 4),
Inhalation (Category 4)

Causes skin irritation.

Skin Irritation (Category 2)

[1]

Causes serious eye irritation.

Eye Irritation (Category 2A)

[1]

May cause an allergic skin

reaction.

Skin Sensitization (Category 1)

May cause respiratory

irritation.

Specific target organ toxicity

(single exposure) (Category 3)

[1]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to Omeprazole-d3. The

following table outlines the minimum required PPE.

Body Part Required PPE Rationale
] o To prevent skin contact and
Hands Impervious gloves (e.g., Nitrile) ]
absorption.
o To protect against splashes
Safety glasses with side ) ) ]
Eyes/Face ) _ and airborne particles causing
shields or a face shield. ] o
serious eye irritation.[1]
Bod A laboratory coat or a To protect skin and clothing
ody

disposable gown.

from contamination.

Respiratory

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) should be used,
especially when handling the
powder form or if ventilation is

inadequate.

To prevent inhalation of the
powder, which can cause

respiratory tract irritation.[1]
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Handling Procedures

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

o Store Omeprazole-d3 in a tightly sealed, properly labeled container in a cool, dry, and well-
ventilated area.[2]

e It is moisture-sensitive and should be protected from light.[2]
Weighing and Aliquoting:

¢ All handling of Omeprazole-d3 powder should be conducted in a designated area, such as a
chemical fume hood or a glove box, to minimize inhalation exposure.

¢ Use dedicated spatulas and weighing boats.

o Clean all equipment thoroughly after use.

Solution Preparation:

e When dissolving Omeprazole-d3, add the solvent to the powder slowly to avoid splashing.

o Ensure adequate ventilation during this process.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC458520010&productDescription=OMEPRAZOLE%2C+98%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.benchchem.com/product/b1419328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1419328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Workflow 1

~

Decontaminate Glassware
Post-Experiment t and Surfaces
Preparation and Handling Workflow T
Proceed ; Transfer Use i i orti
5 Weigh Omeprazole-d3 5 3 5 Segregate Solid Waste Dispose via Certified
Don Appropriate PPE in a Fume Hood Dissolve in Solvent Conduct Experiment > (Gloves, etc.) e BB\ ESs Vs er

J
Post-Experimen t —
Collect Liquid Waste
gl in Labeled Container
| J

Click to download full resolution via product page
Safe Handling and Disposal Workflow for Omeprazole-d3.

Disposal Plan

Proper disposal of Omeprazole-d3 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

o Solid Waste: Contaminated PPE (gloves, disposable gowns), weighing papers, and any
other solid materials that have come into contact with Omeprazole-d3 should be collected in
a designated, labeled hazardous waste container.

o Liquid Waste: Unused solutions and rinsates from cleaning contaminated glassware should
be collected in a separate, clearly labeled hazardous liquid waste container. Do not pour
down the drain.[2]

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated sharps container.
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o Empty Containers: Empty containers that held Omeprazole-d3 should be triple-rinsed with a
suitable solvent. The rinsate must be collected as hazardous liquid waste.[3][4] After rinsing,
the container can be disposed of as regular laboratory glass or plastic waste, with the label
defaced.

Disposal Procedure:
o All waste containers must be kept securely closed except when adding waste.[3]
o Store waste containers in a designated satellite accumulation area.

» Arrange for the collection and disposal of all hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
contractor.

Emergency Procedures
Spills:

o Small Spills (Powder): Carefully dampen the spilled material with a wet paper towel to avoid
creating dust. Gently wipe up the spill, place the towel in a sealed bag, and dispose of it as
hazardous solid waste.

o Small Spills (Solution): Absorb the spill with an inert absorbent material (e.g., vermiculite,
sand). Collect the absorbent material into a sealed container for disposal as hazardous
waste.

o Large Spills: Evacuate the area and contact your institution's EHS office immediately.
Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2] Remove contaminated clothing. Seek medical attention if irritation persists.[1]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally.[1][2] Seek immediate medical attention.
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 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

By adhering to these procedures, researchers can safely handle Omeprazole-d3, minimizing
personal exposure and environmental impact, thereby fostering a secure and productive
research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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